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Compound of Interest

Compound Name:
2-[5-(Boc-amino)-2-methoxy-4-

pyridyl]ethanol

CAS No.: 727993-72-8

Cat. No.: B1660182

Get Quote

Executive Summary
Substituted pyridyl ethanols represent a versatile, privileged scaffold in medicinal chemistry,

serving both as intrinsic pharmacophores and critical chiral building blocks. Their biological

utility spans from neuropathic pain modulation (TRPV3 antagonism) to antifungal azole-mimics

and kinase-targeted oncology.[1] This guide analyzes the structural-activity relationships (SAR),

specific therapeutic applications, and validated experimental protocols for this chemical class,

moving beyond their common perception as mere synthetic intermediates.

Chemical Space & Structural Activity Relationship
(SAR)
The biological efficacy of pyridyl ethanols is governed by the electronic environment of the

pyridine ring and the stereochemistry of the ethanol chain.

The Pharmacophore Triad
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Pyridine Nitrogen (N-atom): Acts as a hydrogen bond acceptor or metal coordinator (e.g., in

heme-iron binding for CYP enzymes).[1] The position (2-, 3-, or 4-) dictates basicity and

steric accessibility.[1]

Hydroxyl Group (-OH): A critical H-bond donor/acceptor.[1] In chiral derivatives, the spatial

arrangement of this group often determines receptor selectivity (e.g., S-enantiomers vs. R-

enantiomers).

Linker/Substituents: The ethyl bridge allows for conformational flexibility, while aryl/alkyl

substitutions on the carbinol carbon lock the molecule into active conformations.

SAR Visualization
The following diagram illustrates the core interactions governing the bioactivity of this scaffold.
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Caption: Functional decomposition of the pyridyl ethanol scaffold highlighting key interaction

modes with biological targets.[1]

Key Biological Activities[1][2]
TRPV3 Antagonism (Neuropathic Pain)
Recent high-impact medicinal chemistry (e.g., AbbVie research) has identified (pyridin-2-

yl)methanol/ethanol derivatives as potent, selective antagonists of the Transient Receptor

Potential Vanilloid 3 (TRPV3) channel.[1][2]

Mechanism: These compounds block Ca²⁺ influx in keratinocytes and dorsal root ganglia.[1]
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Key Compound:cis-3-[(S)-hydroxy(pyridin-2-yl)methyl]-1-methyl-3-[4-(trifluoromethyl)pyridin-

2-yl]cyclobutanol (Compound 74a).[1][3]

Therapeutic Outcome: Reduction in thermal hyperalgesia and neuropathic pain without the

hyperthermia side effects seen in TRPV1 antagonists.

Antifungal Activity (Azole Mimicry)
Substituted 1-(3-pyridyl)-2-(4-chlorophenoxy)ethanols exhibit significant fungicidal toxicity.[1]

Mechanism: The pyridine nitrogen mimics the imidazole/triazole ring of standard antifungals

(e.g., fluconazole). It coordinates with the heme iron of lanosterol 14α-demethylase (CYP51),

inhibiting ergosterol biosynthesis and compromising fungal cell membrane integrity.

Potency: Analogs containing 4-chlorophenoxy groups have shown efficacy comparable to

commercial standards like triadimefon against Venturia inaequalis and Fusarium species.[1]

Anticancer: Kinase Inhibition & Metallodrugs[1]
ROS1/PIM-1 Kinase Inhibitors: Pyridyl ethanol moieties serve as hinge-binding motifs.[1] The

pyridine ring interacts with the ATP-binding pocket (Met residue), while the ethanol tail

extends into the solvent-exposed region or hydrophobic back-pocket.[1]

Gold(III) Complexes: Coordination complexes of 2-pyridineethanol with Gold(III) have

demonstrated antiproliferative activity against ovarian (SK-OV-3) and breast (MCF-7) cancer

lines, inducing apoptosis via mitochondrial pathways.[1]

Experimental Protocols
Protocol A: Biocatalytic Synthesis of Chiral Pyridyl
Ethanols
Context: Chirality is essential for receptor selectivity (e.g., TRPV3 antagonists require specific

stereochemistry). Biocatalysis offers a green, high-enantiomeric excess (ee) route.[1]

Reagents:

2-Acetylpyridine (Substrate)[1]
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Candida antarctica Lipase B (Novozym 435) or specific Ketoreductase (KRED)

Vinyl acetate (Acyl donor)

Diisopropyl ether (Solvent)[4]

Workflow:

Setup: In a 20 mL scintillation vial, dissolve 1.0 mmol of 2-acetylpyridine (or racemic 1-

(pyridin-2-yl)ethanol for kinetic resolution) in 5 mL of diisopropyl ether.

Initiation: Add 1.5 mmol vinyl acetate and 20 mg immobilized Lipase B.

Incubation: Shake at 200 rpm at 30°C. Monitor conversion via GC or HPLC (Chiralcel OD-H

column).

Termination: At 50% conversion (for kinetic resolution), filter off the enzyme.

Purification: Concentrate filtrate. Separate the unreacted alcohol (one enantiomer) from the

ester (opposite enantiomer) via silica gel flash chromatography (Hexane:EtOAc gradient).

Validation: Confirm >98% ee using chiral HPLC.

Protocol B: Antifungal Susceptibility Testing (MIC
Assay)
Context: Validating the bioactivity of synthesized phenoxy-pyridyl ethanol derivatives.

Workflow:

Inoculum Prep: Prepare a spore suspension of Candida albicans (ATCC 90028) in RPMI

1640 medium to a final concentration of

to

cells/mL.

Compound Dilution: Dissolve the pyridyl ethanol derivative in DMSO. Prepare serial two-fold

dilutions in a 96-well microtiter plate (Final conc. range: 0.125 – 64 µg/mL).[1] Ensure final
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DMSO concentration is <1%.[1]

Incubation: Add 100 µL of inoculum to each well. Incubate at 35°C for 24–48 hours.

Readout: Visual score or OD₆₀₀ measurement. The MIC is the lowest concentration resulting

in prominent growth inhibition (>50% or >90% depending on standard used, e.g., CLSI M27-

A3).

Mechanistic Pathway Visualization
The following diagram details the dual-pathway potential of pyridyl ethanols in oncology

(Kinase Inhibition) and mycology (CYP51 Inhibition).
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Caption: Dual mechanistic pathways: CYP51 inhibition in fungi vs. Kinase modulation in cancer

cells.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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